Cas no 2014025-51-3 (2-(2-methylquinolin-6-yl)-2-oxoacetic acid)

• Product Name: 2-(2-methylquinolin-6-yl)-2-oxoacetic acid
• CAS No: 2014025-51-3
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 6378284
• PubChem ID: 165617605
• Update Time: 2025-05-19

2-(2-methylquinolin-6-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylquinolin-6-yl)-2-oxoacetic acid
• EN300-1810682
• 2014025-51-3

• Inchi： 1S/C12H9NO3/c1-7-2-3-8-6-9(11(14)12(15)16)4-5-10(8)13-7/h2-6H,1H3,(H,15,16)
• InChI Key： CSJOEKGSYLBCQB-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=CC2C(=CC=C(C)N=2)C=1

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(2-methylquinolin-6-yl)-2-oxoacetic acid

2-(2-Methylquinolin-6-yl)-2-Oxoacetic Acid (CAS No. 2014025-51-3)

2-(2-Methylquinolin-6-yl)-2-Oxoacetic Acid, also known by its CAS number 2014025-51-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound consists of a quinoline ring system substituted with a methyl group at position 2 and an oxoacetic acid moiety at position 6. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 2-(2-Methylquinolin-6-yl)-2-Oxoacetic Acid involves a series of well-established organic reactions, including Friedlander synthesis, which is commonly used for the construction of quinoline derivatives. The introduction of the methyl group and the oxoacetic acid moiety requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of these synthetic processes, making this compound more accessible for research purposes.

In terms of biological activity, 2-(2-Methylquinolin-6-yl)-2-Oxoacetic Acid has shown promising results in various assays. Studies have demonstrated its potential as an anticancer agent, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Additionally, this compound exhibits neuroprotective effects, suggesting its potential application in treating neurodegenerative diseases such as Alzheimer's disease. These findings are supported by recent research published in reputable journals, which highlight the compound's ability to modulate key enzymes and receptors associated with these conditions.

The pharmacokinetic properties of 2-(2-Methylquinolin-6-yl)-2-Oxoacetic Acid have also been investigated, revealing favorable absorption and bioavailability profiles. This makes it a strong candidate for further preclinical studies and eventual clinical trials. Moreover, computational modeling techniques have been employed to predict its interactions with target proteins, providing valuable insights into its mechanism of action.

In conclusion, 2-(2-Methylquinolin-6-yl)-2-Oxoacetic Acid (CAS No. 2014025-51-3) represents a compelling molecule with a wide range of applications in drug discovery and development. Its unique structure, coupled with its promising biological activities, positions it as a key player in the ongoing quest for novel therapeutic agents.